Cas no 63397-90-0 (Octanedinitrile, 2,4-dimethyl-4-phenyl-)

• Product Name: Octanedinitrile, 2,4-dimethyl-4-phenyl-
• CAS No: 63397-90-0
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 390160
• PubChem ID: 21433063
• Update Time: 2025-04-19

Octanedinitrile, 2,4-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Octanedinitrile, 2,4-dimethyl-4-phenyl-
• 2,4-dimethyl-4-phenyloctanedinitrile
• SCHEMBL11756306
• DTXSID60613776
• 63397-90-0

• Inchi： 1S/C16H20N2/c1-14(13-18)12-16(2,10-6-7-11-17)15-8-4-3-5-9-15/h3-5,8-9,14H,6-7,10,12H2,1-2H3
• InChI Key： QFHKZHJIKJDYLQ-UHFFFAOYSA-N
• SMILES： N#CC(C)CC(C)(C1C=CC=CC=1)CCCC#N

Computed Properties

• Exact Mass: 240.162648646g/mol
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.6Ų